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Abstract
This document provides a comprehensive technical guide on the application of Ethyl
tetrahydropyran-4-ylacetate (CAS No. 103260-44-2) for researchers, perfumers, and

formulation scientists in the fragrance industry. We will explore its physicochemical properties,

detailed olfactory profile, and functional role within fragrance compositions. This guide presents

field-proven protocols for sensory evaluation and stability testing, underpinned by the scientific

rationale for each procedural step. The aim is to equip professionals with the necessary

knowledge to effectively utilize this versatile cyclic ether ester in creating innovative and stable

fragrances.

Introduction to Ethyl tetrahydropyran-4-ylacetate
Ethyl tetrahydropyran-4-ylacetate is a specialty aroma chemical belonging to the class of

cyclic ethers and esters.[1] Its structure, featuring a stable tetrahydropyran (oxane) ring

coupled with an ethyl acetate side chain, confers a unique combination of olfactory

characteristics and formulation properties.[1] Cyclic ethers are valued in perfumery for

imparting unique floral and fruity notes, and their inherent stability makes them suitable for a

wide array of product applications, from fine fragrances to functional products like detergents

and air fresheners.[2][3][4] This molecule serves as an excellent example of how structural

composition influences both scent profile and performance, offering a modern, bright, and fruity

character to fragrance creations.
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Chemical Identity and Structure
The molecular structure of Ethyl tetrahydropyran-4-ylacetate is fundamental to its function.

The ether linkage within the saturated six-membered ring provides chemical stability and

moderate polarity, while the ester group is primarily responsible for its characteristic fruity

aroma.[1][5]

Caption: Chemical Structure of Ethyl tetrahydropyran-4-ylacetate.

Physicochemical and Olfactory Properties
A thorough understanding of a material's properties is crucial for its effective application.

Physicochemical Data
The stability and solubility of Ethyl tetrahydropyran-4-ylacetate are influenced by its

molecular structure, which allows for moderate polarity.[1] This makes it soluble in various

organic solvents and fragrance oils.[1][5][6]

Property Value Source

CAS Number 103260-44-2 [1][7][8]

Molecular Formula C₉H₁₆O₃ [7][8][9]

Molecular Weight 172.22 g/mol [7][8]

Appearance Colorless to pale yellow liquid [1][10]

Purity Typically >95% [9]

Synonyms

Ethyl 2-(oxan-4-yl)acetate,

Ethyl 2-(tetrahydro-2H-pyran-

4-yl)acetate

[1][10]

Olfactory Profile
Ethyl tetrahydropyran-4-ylacetate is characterized by a pleasant, fruity odor.[1] Its profile is

not singular but composed of several facets that can be leveraged in fragrance creation.
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Primary Note: Fruity. A bright and diffusive fruitiness, reminiscent of pear and apple, but with

a less common creamy, tropical nuance.

Secondary Note: Green, Floral. A subtle green undertone adds a natural character,

preventing the fruitiness from becoming overly sweet or confectionary. It can help bridge

fruity top notes to floral heart notes.

Subtleties: Ethereal, Juicy. The ether component contributes a light, airy, or "ethereal" quality

that provides lift to a composition.[5][11] It has a juicy succulence that enhances realism in

fruit accords.

Applications in Fragrance Formulations
The versatility of Ethyl tetrahydropyran-4-ylacetate allows for its use across various

fragrance families and product types.

Functional Roles in a Composition
Top Note Modifier: Due to its volatility, it is an excellent modifier for top notes, adding a

unique fruity sparkle to citrus, fruity, and green accords.[5]

Blender and Harmonizer: Its complex profile allows it to act as a bridge between different

fragrance families. It can seamlessly connect a fresh, fruity opening with a floral heart of

jasmine, rose, or muguet.

Booster for Floral and Fruity Accords: In small dosages, it can enhance the naturalness and

diffusion of other fruity and floral ingredients, making them seem more vibrant and lifelike.

Shampoo and Body Wash Applications: Its stability in surfactant systems makes it a strong

candidate for personal care products, where it can deliver a fresh and clean fruity signal.
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Caption: Role of Ethyl tetrahydropyran-4-ylacetate in an accord.

Experimental Protocols
To ensure successful implementation, systematic evaluation of the raw material and its

performance in the final product is essential.

Protocol 1: Olfactory Evaluation of Raw Material
Objective: To systematically characterize the odor profile of Ethyl tetrahydropyran-4-
ylacetate over time.

Causality: The "blotter test" is a standard industry practice that allows for the evaluation of a

fragrance material's evolution from its highly volatile top notes to its less volatile base notes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b010011?utm_src=pdf-body-img
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[12] This is critical for understanding its tenacity and how its character changes during the

evaporation process.

Materials:

Ethyl tetrahydropyran-4-ylacetate (neat)

Ethanol (perfumer's grade, odorless)

Standard fragrance smelling strips (blotters)

10% solution of Ethyl tetrahydropyran-4-ylacetate in ethanol

Glass beakers and pipettes

Procedure:

Preparation: Prepare a 10% dilution of the material in ethanol to evaluate its character at a

more typical usage level and reduce olfactory fatigue.

Dipping: Dip a clean smelling strip into the 10% solution, ensuring about 1 cm is submerged.

Remove and allow the ethanol to evaporate for approximately 10-15 seconds.

Initial Evaluation (Top Note): Smell the strip in short, light sniffs. Record initial impressions,

focusing on intensity, key characteristics (e.g., fruity, green), and diffusion.

Timed Evaluations (Heart/Base Notes): Place the blotter in a holder in a neutral, well-

ventilated area.[13] Evaluate the scent at regular intervals: T=5 min, T=30 min, T=1 hr, T=4

hr, and T=24 hr.

Documentation: At each time point, record detailed notes on the odor profile. Note any

changes in character, the emergence of new facets, and the decrease in intensity.

Neat Evaluation (Optional): Dip a fresh strip into the neat material. Evaluate cautiously, as

the intensity can be overwhelming. This helps in identifying any subtle impurities and

understanding the material's full strength.
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Protocol 2: Stability Assessment in a Hydroalcoholic
Solution
Objective: To assess the physical and chemical stability of Ethyl tetrahydropyran-4-ylacetate
in a representative fragrance base under accelerated aging conditions.

Causality: Fragrance ingredients can degrade or cause instability in finished products due to

factors like pH, temperature, and light exposure.[14][15] This protocol uses controlled stress

conditions (temperature cycling) to predict the long-term shelf-life and compatibility of the

ingredient in a typical product like an Eau de Toilette.[14][16]

Materials:

Test Solution: 1% Ethyl tetrahydropyran-4-ylacetate in 80% vol. Ethanol/Water solution.

Control Solution: 80% vol. Ethanol/Water solution without the aroma chemical.

Clear and amber glass bottles with airtight caps.

pH meter.

Incubators/Ovens and a refrigerator set to specific temperatures.

Procedure:

Sample Preparation: Prepare the test and control solutions. Measure the initial pH and note

the initial color, clarity, and odor of both solutions.

Storage Conditions: Aliquot the solutions into both clear (for light exposure testing) and

amber glass bottles. Store sets of samples under the following conditions for 4 weeks:

Refrigerated: 4°C

Room Temperature (Control): 27°C, protected from light

Elevated Temperature: 50°C, protected from light

Room Temperature with Light: 27°C, exposed to ambient or UV light
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Weekly Evaluation: Once a week, remove a sample from each condition. Allow it to

equilibrate to room temperature.

Analysis: For each sample, perform and record the following:

Visual Assessment: Check for any changes in color, development of haze, or precipitation

compared to the control.

pH Measurement: Record the pH to detect any hydrolysis or other reactions.

Olfactory Assessment: Smell the solution on a blotter and compare its odor to a freshly

prepared sample and the room temperature control. Note any weakening, souring, or off-

notes.

Final Report: After 4 weeks, compile all observations. A stable formulation will show no

significant changes in color, clarity, pH, or odor profile across all conditions compared to the

control.[14][16]
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Caption: Workflow for the sensory evaluation of a fragrance raw material.
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Safety and Regulatory Considerations
As with any chemical ingredient, proper handling and adherence to regulatory guidelines are

paramount.

Handling: Based on available safety data, Ethyl tetrahydropyran-4-ylacetate can cause

skin and serious eye irritation, and may cause respiratory irritation.[9] Standard personal

protective equipment (PPE), including gloves and safety glasses, should be worn during

handling.[9][17] Work should be conducted in a well-ventilated area.[17][18]

Regulatory Status: Users must ensure that the application of this ingredient complies with

the standards set by regulatory bodies such as the International Fragrance Association

(IFRA) and local regulations. The safety data sheet (SDS) should always be consulted for

detailed handling, storage, and disposal information.[9][18]

Conclusion
Ethyl tetrahydropyran-4-ylacetate is a valuable and versatile aroma chemical for the modern

perfumer. Its bright, juicy, and complex fruity profile, combined with good stability, allows for its

effective use in a wide range of applications. By following systematic evaluation protocols,

fragrance professionals can confidently incorporate this ingredient to create distinctive and

high-performing scents that meet both creative and technical requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.researchgate.net/publication/392786496_Synthetic_Fixative_in_Perfume_Formulation_Evaluating_Longevity_Stability_and_Cost
https://www.fishersci.com/store/msds?partNumber=CC67404DA&productDescription=TETRAHYDROPYRAN-4-YLACET+1GR&vendorId=VN00092202&countryCode=US&language=en
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/01/Ethyl-Acetate-E195-1.pdf
https://www.benchchem.com/product/b010011#applications-of-ethyl-tetrahydropyran-4-ylacetate-in-fragrance-industry
https://www.benchchem.com/product/b010011#applications-of-ethyl-tetrahydropyran-4-ylacetate-in-fragrance-industry
https://www.benchchem.com/product/b010011#applications-of-ethyl-tetrahydropyran-4-ylacetate-in-fragrance-industry
https://www.benchchem.com/product/b010011#applications-of-ethyl-tetrahydropyran-4-ylacetate-in-fragrance-industry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b010011?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

